Cas no 57413-29-3 (Disulfide, 1-methylethyl phenylmethyl)

• Product Name: Disulfide, 1-methylethyl phenylmethyl
• CAS No: 57413-29-3
• MF: C₁₀H₁₄S₂
• MW: 198.348160266876
• CID: 345453
• PubChem ID: 10192640
• Update Time: 2025-04-19

Disulfide, 1-methylethyl phenylmethyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, 1-methylethyl phenylmethyl
• (propan-2-yldisulfanyl)methylbenzene
• 57413-29-3
• DTXSID90436536
• SCHEMBL17662325

• Inchi： 1S/C10H14S2/c1-9(2)12-11-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： YDDHXRQUHOCFKE-UHFFFAOYSA-N
• SMILES： S(C(C)C)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.05382
• Monoisotopic Mass: 198.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0